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Erucin is an isothiocyanate derived from glucoerucin, a glucosinolate predominant in arugula (Eruca sativa Mill.) and other cruciferous vegetables. At 2.5-5 μM erucin can induce significant neuroprotective and antioxidant effects, increasing both total glutathione levels and total antioxidant capacity at the cytosolic level in dopaminergic-like neuroblastoma SH-SY5Y cells. Growth inhibition, cell cycle regulation, apoptosis, and induction of detoxification enzymes have all been reported from use of erucin in prostate, lung, liver, and colon cancer cells.
Erucin belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. Erucin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, erucin is prima...